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Compound of Interest

Compound Name: 4-Butylbenzoyl chloride

Cat. No.: B1330187 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemicals like 4-Butylbenzoyl chloride are paramount. This document

provides immediate, procedural guidance for the safe use of this compound in a laboratory

setting.

Chemical Identity and Hazards:

Property Value

Chemical Name 4-Butylbenzoyl chloride

CAS Number 28788-62-7

Molecular Formula C₁₁H₁₃ClO

Molecular Weight 196.67 g/mol

Appearance Liquid

Primary Hazards
Causes severe skin burns and eye damage,

May cause respiratory irritation.[1][2]

Reactivity Hazards
Reacts with water, liberating toxic gas.[3][4]

Moisture sensitive.[3][4][5]
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When handling 4-Butylbenzoyl chloride, the following personal protective equipment is

mandatory to ensure personal safety.

Equipment Type Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[3]

[6][7]

Skin Protection

Wear appropriate protective gloves (fluorinated

rubber recommended) and clothing to prevent

skin exposure.[3][8] A fire/flame resistant lab

coat should be worn.[8]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[3][7] A type ABEK (EN14387)

respirator filter is suggested.[6]

Operational Protocol: Handling 4-Butylbenzoyl
Chloride
Adherence to a strict operational protocol is crucial to minimize risks associated with 4-
Butylbenzoyl chloride.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][7]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][3]

Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[3][4]
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Incompatible materials such as bases, strong oxidizing agents, and metals should be stored

separately.[3][4]

2. Handling:

Do not breathe mist, vapors, or spray.[3][4]

Avoid contact with skin, eyes, and clothing.[4][8]

Handle the product under an inert gas like nitrogen and protect it from moisture.[4]

Do not eat, drink, or smoke when using this product.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

3. Storage:

Store in a locked-up, dry, cool, and well-ventilated place.[1][3][4]

Keep the container tightly closed.[1][3]

Store in a corrosives area and away from water or moist air.[3][4]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is a critical component of laboratory safety.

First Aid Measures:
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Exposure Route Action

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.

Immediately call a POISON CENTER or

doctor/physician.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash

contaminated clothing before reuse. Immediate

medical attention is required.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediate medical

attention is required.[1][3]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[1][3]

Spill and Leak Procedures:

Remove all sources of ignition and evacuate the area.[4]

Ensure adequate ventilation.[8]

Wear a self-contained breathing apparatus and a protective suit.[4]

Do not expose the spill to water.[4]

Contain the spill using inert absorbent material such as sand, silica gel, or a universal binder.

[3][4]

Scoop up the absorbed material with a spark-proof tool and place it in a suitable, closed

container for disposal.[8][9]

Disposal:
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Dispose of the contents and container to an approved waste disposal plant.[3]

Do not allow the product to enter drains.[8][10]

Workflow for Handling 4-Butylbenzoyl Chloride
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Workflow for Handling 4-Butylbenzoyl Chloride

Preparation
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Caption: This diagram outlines the key steps for the safe handling of 4-Butylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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